N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide, also known as A-84543, is a compound that has gained attention in scientific research due to its potential applications in the field of medicine.
Scientific Research Applications
N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide has been studied for its potential applications in the field of medicine. It has been shown to have analgesic properties and has been studied for its potential use in the treatment of pain. Additionally, it has been studied for its potential use in the treatment of addiction and withdrawal symptoms.
Mechanism of Action
The mechanism of action of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide involves its binding to the mu-opioid receptor. This binding results in the activation of the receptor and subsequent inhibition of the release of neurotransmitters involved in the perception of pain. Additionally, it has been shown to have an effect on the dopamine system, which may be involved in its potential use in the treatment of addiction.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic properties in animal studies. It has also been shown to have an effect on the dopamine system, which may be involved in its potential use in the treatment of addiction.
Advantages and Limitations for Lab Experiments
One advantage of studying N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide is its potential use in the treatment of pain and addiction. Additionally, it has been shown to have a high affinity for the mu-opioid receptor, which may make it a useful tool in the study of this receptor. One limitation of studying this compound is its potential for abuse, which may limit its use in clinical settings.
Future Directions
For the study of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide include further investigation of its potential use in the treatment of pain and addiction. Additionally, further studies on its mechanism of action may lead to the development of new drugs with similar properties. Finally, the potential for abuse of this compound should be further investigated to determine its safety for use in clinical settings.
Synthesis Methods
The synthesis of N-({1-[2-(2-methoxyphenyl)ethyl]-3-piperidinyl}methyl)-N-methylisonicotinamide involves a series of chemical reactions. The first step involves the reaction of isonicotinyl chloride with N-methylpiperidine to form N-methylisonicotinamide. The second step involves the reaction of N-methylisonicotinamide with 2-(2-methoxyphenyl)ethylamine to form this compound.
Properties
IUPAC Name |
N-[[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]methyl]-N-methylpyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H29N3O2/c1-24(22(26)20-9-12-23-13-10-20)16-18-6-5-14-25(17-18)15-11-19-7-3-4-8-21(19)27-2/h3-4,7-10,12-13,18H,5-6,11,14-17H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUNCBSYIZKFKER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1CCCN(C1)CCC2=CC=CC=C2OC)C(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H29N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.